1-(3,5-dimethoxybenzyl)-4-methylpiperidine

• IUPAC Name: 1-[(3,5-dimethoxyphenyl)methyl]-4-methylpiperidine
• InChI: InChI=1S/C15H23NO2/c1-12-4-6-16(7-5-12)11-13-8-14(17-2)10-15(9-13)18-3/h8-10,12H,4-7,11H2,1-3H3
• InChI Key: QBEXYOVLSKDAIZ-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)CC2=CC(=CC(=C2)OC)OC
• Molecular Formula: C15H23NO2
• Molecular Weight: 249.35 g/mol

Description

1-(3,5-dimethoxybenzyl)-4-methylpiperidine, also known as DMMDA-2, is a chemical compound that belongs to the family of phenethylamines. It was first synthesized by Alexander Shulgin in the 1970s and is structurally similar to the hallucinogenic drug, mescaline. DMMDA-2 has been studied for its potential use in scientific research due to its unique properties and effects on the brain.

Mechanism of Action

1-(3,5-dimethoxybenzyl)-4-methylpiperidine is believed to work by binding to serotonin receptors in the brain, specifically the 5-HT2A receptor. This binding activates the receptor and leads to changes in the levels of various neurotransmitters such as serotonin, dopamine, and norepinephrine. These changes in neurotransmitter levels are thought to be responsible for the hallucinogenic effects of 1-(3,5-dimethoxybenzyl)-4-methylpiperidine.
Biochemical and Physiological Effects
1-(3,5-dimethoxybenzyl)-4-methylpiperidine has been shown to have a range of biochemical and physiological effects on the body. These include changes in heart rate, blood pressure, and body temperature. It has also been shown to increase the levels of cortisol, a stress hormone, in the body. The effects of 1-(3,5-dimethoxybenzyl)-4-methylpiperidine on the brain include changes in mood, perception, and thought processes.

Advantages and Limitations for Lab Experiments

1-(3,5-dimethoxybenzyl)-4-methylpiperidine has several advantages for use in scientific research. It is a relatively stable compound that can be synthesized in the laboratory and easily purified. It also has unique properties and effects on the brain that make it a useful tool for studying the mechanisms of hallucinogenic drugs. However, one limitation of 1-(3,5-dimethoxybenzyl)-4-methylpiperidine is that it is a controlled substance in many countries, which can make it difficult to obtain for research purposes.

Future Directions

There are several future directions for research on 1-(3,5-dimethoxybenzyl)-4-methylpiperidine. One area of interest is its potential as a treatment for mental health disorders such as depression and anxiety. Further studies could investigate the safety and efficacy of 1-(3,5-dimethoxybenzyl)-4-methylpiperidine as a therapeutic agent. Another direction for future research is the development of new synthetic routes for 1-(3,5-dimethoxybenzyl)-4-methylpiperidine that are more efficient and cost-effective. Finally, studies could investigate the long-term effects of 1-(3,5-dimethoxybenzyl)-4-methylpiperidine on the brain and behavior to better understand its potential risks and benefits.

Synthesis Methods

The synthesis of 1-(3,5-dimethoxybenzyl)-4-methylpiperidine involves several steps, including the preparation of the precursor molecule, 3,5-dimethoxybenzyl cyanide, and the reaction of this molecule with 4-methylpiperidine. The resulting product is then purified and characterized using various analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry.

Scientific Research Applications

1-(3,5-dimethoxybenzyl)-4-methylpiperidine has been used in scientific research to study its effects on the brain and behavior. It has been shown to have hallucinogenic properties similar to other phenethylamines such as mescaline and 2C-B. Studies have also investigated its potential as a treatment for depression, anxiety, and other mental health disorders.